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Compound of Interest

Compound Name: 2-Fluoroethanol

This guide provides a comprehensive overview of the key physical properties of 2-
Fluoroethanol, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require accurate and detailed
information for their work. This document outlines the established values for these properties,
presents detailed experimental protocols for their determination, and includes a logical
workflow diagram for clarity.

Core Physical Properties

2-Fluoroethanol (CAS No: 371-62-0), with the chemical formula CH2FCH20H, is a colorless
liquid. Its physical characteristics are crucial for its handling, application in synthesis, and for
safety considerations.

The boiling point and density of 2-Fluoroethanol are summarized in the table below. These
values are compiled from various reputable sources and represent the accepted physical
constants for this compound under standard conditions.

Physical Property Value Conditions
Boiling Point 103-103.5 °C At 757-760 mmHg
Density 1.091 g/mL At 25 °C

1.1040 g/cm3 At 20 °C
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Note: Slight variations in reported values can be attributed to differences in experimental
conditions and measurement precision.

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail standard laboratory procedures for measuring the boiling point and
density of a liquid such as 2-Fluoroethanol.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, the boiling point is a characteristic constant at a given
pressure.

Methodology: Micro-Boiling Point Determination using a Capillary Tube
This method is suitable for small sample volumes.
e Apparatus:

o Small test tube

[¢]

Capillary tube (sealed at one end)

o

Thermometer (-10 to 110 °C range)

o

Heating apparatus (e.g., oil bath or a melting point apparatus like MelTemp)[1]

Rubber band or wire to attach the test tube to the thermometer

[¢]

e Procedure:

o Afew milliliters of 2-Fluoroethanol are placed into the small test tube.[2]

o A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the liquid.

o The test tube assembly is attached to a thermometer.
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o The entire setup is immersed in a heating bath.

o The bath is heated gently. As the temperature rises, air trapped in the capillary tube will be
expelled, seen as a slow stream of bubbles.

o As the liquid approaches its boiling point, the rate of bubbling from the capillary will
increase significantly.

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.[3]

o The heating is then discontinued, and the bath is allowed to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to be drawn into the capillary tube.[3] This temperature is recorded.

Density is the mass of a substance per unit volume. It is an intrinsic property that can be used
to identify a substance and assess its purity.

Methodology: Density Determination using a Pycnometer or Volumetric Glassware

This method provides a straightforward and accurate way to determine the density of a liquid.

e Apparatus:

o Pycnometer (density bottle) or a graduated cylinder/volumetric flask[4][5]

o Analytical balance

o Thermometer

e Procedure:

o The mass of a clean, dry pycnometer (or graduated cylinder) is accurately measured using
an analytical balance.

o The pycnometer is filled with a known volume of 2-Fluoroethanol. If using a graduated
cylinder, a specific volume is carefully measured.[4]
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[e]

The mass of the pycnometer filled with the liquid is then measured.[4]

o

The temperature of the liquid is recorded.

[¢]

The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

[¢]

The density is calculated using the formula: Density (p) = Mass (m) / Volume (V)[4]

Mandatory Visualization

To illustrate the logical flow of determining these physical properties, the following diagram has
been generated using the DOT language.

Begin Property Determination

Boiling Point Determination Density Determination

Sample Preparation: Mass Measurement 1:
Place 2-Fluoroethanol in test tube with inverted capillary Weigh an empty, dry pycnometer
Y Y
Heating: Volume Measurement:
Gently heat the sample assembly in a bath Fill pycnometer with 2-Fluoroethanol to a known volume
Y Y
Observation: Mass Measurement 2:
Monitor for a steady stream of bubbles from the capillary Weigh the filled pycnometer
Y Y
Cooling & Measurement: Calculation:
Record temperature when liquid enters the capillary upon cooling Density = (Mass_filled - Mass_empty) / Volume

Physical Properties Determined
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Click to download full resolution via product page

Workflow for Determining Physical Properties of 2-Fluoroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
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